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Introduction
2-Thiouracil is a heterocyclic compound and a sulfur-containing derivative of uracil, one of the

four nucleobases in RNA.[1] Its structural similarity to uracil allows it to interfere with nucleic

acid metabolism and protein synthesis, leading to its primary application as an antithyroid

agent.[2] This technical guide provides an in-depth overview of the chemical properties,

structure, synthesis, and biological activity of 2-thiouracil, tailored for professionals in research

and drug development.

Chemical Structure and Properties
2-Thiouracil, with the IUPAC name 2-Sulfanylidene-2,3-dihydropyrimidin-4(1H)-one, is a

planar molecule. It exists in tautomeric forms, with the thione form predominating under normal

conditions.[1] This tautomerism is crucial for its biological activity and chemical reactivity.

Table 1: Physicochemical Properties of 2-Thiouracil
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Property Value Source(s)

IUPAC Name
2-Sulfanylidene-2,3-

dihydropyrimidin-4(1H)-one

CAS Number 141-90-2 [3]

Chemical Formula C₄H₄N₂OS [1][3]

Molecular Weight 128.15 g/mol [1][3]

Appearance
White to pale cream-colored

crystalline powder
[4]

Melting Point >300 °C (decomposes) [4]

Boiling Point Not determined (decomposes) [1]

Solubility in Water 0.5 g/L, 0.709 g/L (25 °C) [1]

Solubility in DMSO 50 mg/mL, 55 mg/mL [2][5]

Solubility in Ethanol < 1 mg/mL [5]

pKa 7.46 (uncertain)

UV λmax (in H₂O) 271 nm, 275 nm [6]

Spectroscopic Data
The structural features of 2-thiouracil have been extensively characterized using various

spectroscopic techniques.

¹H NMR (400 MHz, DMSO-d₆): Chemical shifts are observed at approximately δ 12.4 (s, 1H,

NH), δ 7.4 (d, 1H, J=7.7 Hz, CH), and δ 5.8 (d, 1H, J=7.7 Hz, CH).

IR (KBr): The infrared spectrum shows characteristic absorption bands corresponding to N-H

stretching, C=O stretching, C=S stretching, and C=C stretching vibrations.

UV-Vis (H₂O): The ultraviolet absorption spectrum in water exhibits a maximum absorption

peak around 271-275 nm.[6]
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Mass Spectrometry (EI): The electron ionization mass spectrum shows a molecular ion peak

(M⁺) at m/z 128, corresponding to the molecular weight of 2-thiouracil.[3][7]

Experimental Protocols
Synthesis of 2-Thiouracil Derivatives
A common method for the synthesis of 2-thiouracil and its derivatives is the condensation of a

β-ketoester with thiourea in the presence of a base. The following is a representative protocol

for a related compound, which can be adapted for 2-thiouracil.

Protocol: Synthesis of 2-Thio-6-methyluracil[8]

Reaction Setup: In a 2-liter flask, combine thiourea (76 g, 1 mole), ethyl acetoacetate (130 g,

1 mole), and sodium methoxide (120 g) in 900 mL of methanol.

Reaction: Gently heat the mixture on a steam bath and allow the solvent to evaporate over

approximately 8 hours in a fume hood.

Work-up: Dissolve the resulting residue in 1 liter of hot water. Treat the solution with

activated carbon and filter.

Precipitation: Carefully add 120 mL of glacial acetic acid to the hot filtrate to precipitate the

product.

Purification: Collect the precipitate by filtration. Suspend the wet solid in a boiling solution of

1 liter of water and 20 mL of glacial acetic acid, stir well, and then cool.

Isolation: Collect the purified product by filtration, wash with cold water, and dry in an oven at

70°C.

Spectroscopic Sample Preparation
IR Spectroscopy (KBr Pellet Method)[9]

Grinding: Thoroughly grind 1-2 mg of 2-thiouracil with approximately 100-200 mg of dry

potassium bromide (KBr) in an agate mortar.
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Pellet Formation: Transfer the finely ground powder to a pellet press and apply pressure to

form a transparent or translucent pellet.

Analysis: Place the KBr pellet in the sample holder of the IR spectrometer and acquire the

spectrum.

UV-Vis Spectroscopy[6]

Solution Preparation: Prepare a stock solution of 2-thiouracil in a suitable solvent (e.g.,

DMSO).

Working Solution: Dilute the stock solution with the desired buffer (e.g., phosphate-buffered

saline, pH 7.4) to a final concentration of approximately 1.5 mM.

Measurement: Record the UV-Vis absorption spectrum using a spectrophotometer, using the

buffer as a blank.

Biological Activity and Mechanism of Action
The primary pharmacological effect of 2-thiouracil is its role as an antithyroid agent.[10] It

inhibits the production of thyroid hormones (thyroxine and triiodothyronine) by targeting the

enzyme thyroid peroxidase (TPO).[11][12] TPO is a key enzyme in the thyroid gland

responsible for the iodination of tyrosine residues on the protein thyroglobulin, a critical step in

thyroid hormone synthesis.

The inhibition of TPO by 2-thiouracil can be both reversible and irreversible, depending on the

concentration of the drug and iodide.[13][14] 2-Thiouracil acts as a substrate for TPO, leading

to its own oxidation and the subsequent inactivation of the enzyme.[12]
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Click to download full resolution via product page

Caption: Mechanism of thyroid peroxidase inhibition by 2-thiouracil.

Tautomerism of 2-Thiouracil
2-Thiouracil exhibits keto-enol and thione-thiol tautomerism. The equilibrium between these

forms is influenced by the solvent and pH. The thione-keto form is generally the most stable.

Thione-Keto Form
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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